Glucokinase activator (gka) (R)-1
Overview
Description
LY-2599506 is a novel glucokinase activator. It has been investigated for its potential use in the treatment of type 2 diabetes mellitus. The compound is known for its ability to activate glucokinase, an enzyme that plays a crucial role in glucose metabolism .
Chemical Reactions Analysis
LY-2599506 undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
LY-2599506 has been extensively studied for its potential applications in scientific research. In chemistry, it is used as a tool to study glucokinase activation and its effects on glucose metabolism. In biology and medicine, LY-2599506 is investigated for its potential therapeutic effects in the treatment of type 2 diabetes mellitus. The compound has shown promise in preclinical studies and early-phase clinical trials .
Mechanism of Action
LY-2599506 exerts its effects by activating glucokinase, an enzyme that catalyzes the phosphorylation of glucose to glucose-6-phosphate. This activation enhances glucose uptake and utilization in the liver and pancreas, leading to improved glucose homeostasis. The molecular targets of LY-2599506 include glucokinase and related signaling pathways involved in glucose metabolism .
Comparison with Similar Compounds
LY-2599506 is unique among glucokinase activators due to its specific molecular structure and mechanism of action. Similar compounds include other glucokinase activators such as PF-04937319 and MK-0941. These compounds also target glucokinase but may differ in their potency, selectivity, and pharmacokinetic properties .
Properties
CAS No. |
745051-65-4 |
|---|---|
Molecular Formula |
C21H25N3O4S |
Molecular Weight |
415.5 g/mol |
IUPAC Name |
(2R)-2-(4-cyclopropylsulfonylphenyl)-3-(oxan-4-yl)-N-pyrazin-2-ylpropanamide |
InChI |
InChI=1S/C21H25N3O4S/c25-21(24-20-14-22-9-10-23-20)19(13-15-7-11-28-12-8-15)16-1-3-17(4-2-16)29(26,27)18-5-6-18/h1-4,9-10,14-15,18-19H,5-8,11-13H2,(H,23,24,25)/t19-/m1/s1 |
InChI Key |
DQIITKNITDKAJZ-LJQANCHMSA-N |
Isomeric SMILES |
C1CC1S(=O)(=O)C2=CC=C(C=C2)[C@@H](CC3CCOCC3)C(=O)NC4=NC=CN=C4 |
Canonical SMILES |
C1CC1S(=O)(=O)C2=CC=C(C=C2)C(CC3CCOCC3)C(=O)NC4=NC=CN=C4 |
Origin of Product |
United States |
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